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For Researchers, Scientists, and Drug Development Professionals

Introduction
6-FAM-PEG3-Azide is a fluorescent labeling reagent widely utilized in biomedical research and

drug development. This molecule incorporates a 6-carboxyfluorescein (6-FAM) fluorophore, a

triethylene glycol (PEG3) spacer, and a terminal azide group. This combination of features

makes it an invaluable tool for the fluorescent tagging of biomolecules, particularly alkyne-

modified oligonucleotides and other macromolecules, through a highly efficient and specific

reaction known as copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of

"click chemistry".[1][2][3] This guide provides an in-depth overview of the technical

specifications of 6-FAM-PEG3-Azide, detailed experimental protocols for its use, and a visual

representation of the experimental workflow.

Core Properties and Specifications
The Chemical Abstracts Service (CAS) number for 6-FAM-PEG3-Azide is 412319-45-0.[1] Key

properties of this reagent are summarized in the table below, compiled from various suppliers

and technical data sheets.
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Property Value References

CAS Number 412319-45-0 [1]

Molecular Formula C29H28N4O9

Molecular Weight 576.56 g/mol

Appearance White to yellow solid

Purity Typically >95% (HPLC)

Excitation Wavelength (Ex) ~496 nm

Emission Wavelength (Em) ~516 nm

Solubility Soluble in DMSO, DMF

Storage Conditions -20°C, protect from light

The 6-FAM fluorophore provides a bright, green fluorescence, while the hydrophilic PEG3

spacer enhances water solubility and minimizes steric hindrance between the dye and the

target biomolecule. The terminal azide group is the key functional moiety for the click chemistry

reaction.

Experimental Protocol: Fluorescent Labeling of
Alkyne-Modified Oligonucleotides
The primary application of 6-FAM-PEG3-Azide is the covalent labeling of alkyne-modified

biomolecules. The following protocol is a generalized procedure for the copper(I)-catalyzed

azide-alkyne cycloaddition (CuAAC) reaction with an alkyne-modified oligonucleotide.

Researchers should optimize the reaction conditions for their specific application.

Materials and Reagents:
Alkyne-modified oligonucleotide

6-FAM-PEG3-Azide

Copper(II) sulfate (CuSO4)
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Sodium ascorbate

Tris(benzyltriazolylmethyl)amine (TBTA) or other copper-chelating ligand

Nuclease-free water

Organic solvent (e.g., DMSO)

Purification system (e.g., HPLC, ethanol precipitation)

Procedure:
Preparation of Stock Solutions:

Dissolve the alkyne-modified oligonucleotide in nuclease-free water to a final

concentration of 1-2 mM.

Dissolve 6-FAM-PEG3-Azide in DMSO to a final concentration of 10 mM.

Prepare a 20 mM stock solution of CuSO4 in nuclease-free water.

Prepare a 100 mM stock solution of sodium ascorbate in nuclease-free water. This

solution should be freshly prepared.

Prepare a 10 mM stock solution of TBTA in DMSO.

Click Reaction Assembly:

In a microcentrifuge tube, combine the following reagents in the order listed. The volumes

can be scaled as needed. This example is for a 50 µL reaction.
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Reagent Volume Final Concentration

Alkyne-modified
Oligonucleotide (1 mM)

5 µL 100 µM

6-FAM-PEG3-Azide (10 mM) 2.5 µL 500 µM (5 equivalents)

CuSO4:TBTA (1:5 molar

ratio, premixed)
5 µL

100 µM CuSO4, 500 µM

TBTA

Sodium Ascorbate (100 mM) 5 µL 10 mM

| Nuclease-free Water | 32.5 µL | - |

Note: It is recommended to premix the CuSO4 and TBTA solutions before adding them to

the reaction mixture.

Reaction Incubation:

Incubate the reaction mixture at room temperature for 1-4 hours. The optimal reaction time

may vary depending on the specific reactants and concentrations.

Purification of the Labeled Oligonucleotide:

The fluorescently labeled oligonucleotide can be purified from unreacted dye and other

reaction components using various methods, including:

Ethanol Precipitation: Add 3 volumes of cold ethanol and 0.1 volumes of 3 M sodium

acetate (pH 5.2) to the reaction mixture. Incubate at -20°C for at least 1 hour, then

centrifuge to pellet the oligonucleotide. Wash the pellet with 70% ethanol.

High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC is a highly

effective method for purifying and analyzing the labeled oligonucleotide.

Characterization:

The success of the labeling reaction can be confirmed by techniques such as:
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UV-Vis Spectroscopy: To quantify the concentration of the oligonucleotide and the

incorporated dye.

Mass Spectrometry (e.g., MALDI-TOF): To confirm the covalent attachment of the 6-
FAM-PEG3-Azide to the oligonucleotide.

Fluorimetry: To measure the fluorescence properties of the labeled product.

Experimental Workflow and Signaling Pathway
Visualization
The following diagrams illustrate the key processes involved in using 6-FAM-PEG3-Azide.
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Caption: Experimental workflow for oligonucleotide labeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to 6-FAM-PEG3-Azide: Properties,
Applications, and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028949/docs#a-technical-guide-to-6-fam-peg3-
azide-properties-applications-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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